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Compound of Interest

Tert-butyl 4-iodopiperidine-1-
Compound Name:
carboxylate

cat. No.: B1311319

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tert-butyl 4-iodopiperidine-1-
carboxylate, a key building block in modern medicinal chemistry. This document outlines its
chemical and physical properties, provides detailed experimental protocols for its use, and
illustrates its role in synthetic chemistry through logical workflow diagrams.

Core Chemical Data

Tert-butyl 4-iodopiperidine-1-carboxylate, a valuable reagent in the synthesis of novel
therapeutics, is registered under CAS Number 301673-14-3.[1][2][3][4] This white to pale brown
crystalline powder or low-melting solid is instrumental in the introduction of the 4-iodopiperidine
moiety in a protected form.[5]

Physicochemical Properties

A summary of the key physicochemical properties of Tert-butyl 4-iodopiperidine-1-
carboxylate is presented in the table below. These properties are critical for its handling,
storage, and application in chemical reactions.
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Property Value Reference
CAS Number 301673-14-3 [11[2][3]
Molecular Formula C10H18INO2 [31[5]
Molecular Weight 311.16 g/mol [31[5]
Melting Point 35-38 °C [5]
Boiling Point 318.8+35.0 °C (Predicted) [5]
Density 1.50+0.1 g/cm? (Predicted) [5]
N Slightly soluble in water;
Solubility ) [5]
Soluble in methanol
White to pale brown crystalline
Appearance ) ] [5]
powder or low melting solid
Keep in a dark place, sealed in
Storage (5]
dry, at 2-8°C
Synonyms

This compound is also known by several synonyms, which are important to recognize in the

literature:

1-Boc-4-iodopiperidine[5]

N-Boc-4-iodopiperidine[5]

tert-butyl 4-iodo-1-piperidinecarboxylate[1]

1-(TERT-BUTOXYCARBONYL)-4-IODOPIPERIDINE[5]

Experimental Protocols

The following sections detail generalized experimental protocols for the use of Tert-butyl 4-

iodopiperidine-1-carboxylate in common synthetic transformations. Researchers should

adapt these methods to their specific substrates and reaction scales.
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General Procedure for Nucleophilic Substitution

This protocol outlines a typical procedure for the displacement of the iodide with a nucleophile,
a common application for this reagent.

Materials:

o Tert-butyl 4-iodopiperidine-1-carboxylate

e Nucleophile (e.g., an amine, thiol, or alkoxide)

o Aprotic polar solvent (e.g., DMF, DMSO, or acetonitrile)
e Base (e.g., K2COs, Cs2COs, or EtsN)

e Inert gas (e.g., Nitrogen or Argon)

o Standard laboratory glassware and stirring apparatus
 Purification supplies (e.qg., silica gel for chromatography)
Procedure:

» To a solution of Tert-butyl 4-iodopiperidine-1-carboxylate (1.0 eq) in the chosen solvent,
add the nucleophile (1.0-1.5 eq) and the base (1.5-2.0 eq).

e The reaction mixture is stirred under an inert atmosphere at a temperature ranging from
room temperature to elevated temperatures (e.g., 80-100 °C), depending on the reactivity of
the nucleophile.

o Monitor the reaction progress by a suitable technique (e.g., TLC or LC-MS).

» Upon completion, the reaction is quenched with water and the product is extracted with an
appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

e The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and concentrated under reduced pressure.
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e The crude product is purified by column chromatography on silica gel to afford the desired
substituted piperidine derivative.

Boc-Deprotection Protocol

This protocol describes the removal of the tert-butoxycarbonyl (Boc) protecting group, a
necessary step in many synthetic routes.

Materials:

e Boc-protected piperidine derivative

e Strong acid (e.g., Trifluoroacetic acid (TFA) or Hydrochloric acid (HCI) in an organic solvent)
e Organic solvent (e.g., Dichloromethane (DCM) or 1,4-Dioxane)

o Base for neutralization (e.g., saturated sodium bicarbonate solution)

o Standard laboratory glassware

Procedure:

Dissolve the Boc-protected piperidine derivative in the chosen organic solvent.

» Add the strong acid (typically in excess, e.g., 20-50% v/v TFA in DCM, or a saturated solution
of HCI in 1,4-dioxane).

« Stir the reaction mixture at room temperature.
» Monitor the reaction progress by TLC or LC-MS until the starting material is fully consumed.

o Concentrate the reaction mixture under reduced pressure to remove the excess acid and
solvent.

e The resulting salt can be used directly or neutralized by the addition of a base to yield the
free piperidine.

Logical and Experimental Workflows

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagrams, generated using the DOT language, illustrate the logical flow of
synthetic transformations involving Tert-butyl 4-iodopiperidine-1-carboxylate.

Tert-butyl 4-iodopiperidine-1-carboxylate Nucleophilic Substitution Boc-Protected Substituted Piperidine Boc-Deprotection Substituted Piperidine

Start Reaction Setup

Dissolve Reagents | Add Tert-butyl 4-iodopiperidine-1-carboxylate, Nucleophile, and Base to Solvent

:

Reaction | Stir under Inert Atmosphere at Appropriate Temperature

:

Monitoring | Track Progress via TLC or LC-MS

:

Work-up | Quench with Water and Extract with Organic Solvent

:

Purification | Isolate Product using Column Chromatography

Final Product

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1311319?utm_src=pdf-body
https://www.benchchem.com/product/b1311319?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. tert-Butyl 4-iodopiperidine-1-carboxylate | 301673-14-3 [sigmaaldrich.com]

o 2. tert-Butyl 4-iodopiperidine-1-carboxylate | 301673-14-3 [sigmaaldrich.com]

3. tert-Butyl 4-lodopiperidine-1-carboxylate [oakwoodchemical.com]

e 4. 301673-14-3|tert-Butyl 4-iodopiperidine-1-carboxylate|BLD Pharm [bldpharm.com]
e 5. N-Boc-4-iodopiperidine | 301673-14-3 [chemicalbook.com]

« To cite this document: BenchChem. [In-Depth Technical Guide: Tert-butyl 4-iodopiperidine-1-
carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311319#tert-butyl-4-iodopiperidine-1-carboxylate-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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